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Compound of Interest

Compound Name: 2-Chloro-5-ethynylpyridine

Cat. No.: B033263

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for 2-Chloro-5-
ethynylpyridine (CAS No. 263012-63-1). Adherence to these procedures is critical for
ensuring laboratory safety and proper environmental management.

Hazard Identification and Classification

2-Chloro-5-ethynylpyridine is a hazardous substance that requires careful handling. Based
on available safety data, it is classified as follows:

Hazard Class GHS Code Description

Acute toxicity, Oral H302 Harmful if swallowed.[1]
Acute toxicity, Inhalation H332 Harmful if inhaled.[1]

Skin corrosion/irritation H315 Causes skin irritation.[1]
Serious eye damage/eye H319 Causes serious eye irritation.
irritation [1]

Specific target organ toxicity, )
) ) May cause respiratory

single exposure; Respiratory H335 o

o irritation.[1]

tract irritation
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 2-

Chloro-5-ethynylpyridine to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

Protects against splashes and
dust, preventing serious eye

irritation.[2]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Neoprene). Gloves must be

inspected before use.[3]

Prevents skin contact and

subsequent irritation.

Body Protection

Wear appropriate protective
clothing, such as a lab coat, to
prevent skin exposure. For
larger quantities or where
splashing is likely, chemical-
resistant coveralls are

recommended.

Minimizes the risk of skin
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, exposure limits
are exceeded, or irritation is
experienced, use a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates.[3][4]

Protects the respiratory tract
from irritation due to dust or

vapors.
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Operational Plan for Safe Handling

A systematic approach to handling is essential for safety.

o Preparation and Engineering Controls:

[¢]

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

[5]

[¢]

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[2]

o

Before starting, verify that all necessary PPE is available and in good condition.

o

Keep the container of 2-Chloro-5-ethynylpyridine tightly closed when not in use.[6]

e Handling Procedure:

[¢]

Wear the appropriate PPE as specified in the table above.

[¢]

Avoid the formation and inhalation of dust.[2][7]

o

Avoid contact with skin and eyes.[7][8]

o

After handling, wash hands and any exposed skin thoroughly with soap and water.
e Spill Management:
o In case of a spill, evacuate non-essential personnel from the area.
o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, closed,
and labeled container for disposal. Avoid generating dust.[2]

o Ventilate the area of the spill.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect
all cleaning materials as hazardous waste.[9]
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Disposal Plan

Dispose of 2-Chloro-5-ethynylpyridine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[7]

o Waste Identification and Segregation:

o All waste containing 2-Chloro-5-ethynylpyridine, including unused product, solutions,
and contaminated materials (e.g., pipette tips, absorbent pads, gloves), must be classified
as hazardous waste.[3][9]

o Do not mix this waste with other incompatible waste streams.[3]
e Waste Collection and Labeling:

o Collect waste in a designated, properly sealed, and clearly labeled hazardous waste
container.[3][9]

o The label should include "Hazardous Waste," the full chemical name "2-Chloro-5-
ethynylpyridine,” and the associated hazards (e.g., Harmful, Irritant).[9]

» Storage and Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

o Contaminated clothing should be removed and decontaminated or disposed of as
hazardous waste.

Diagram: Safe Handling and Disposal Workflow for 2-Chloro-5-ethynylpyridine
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Safe Handling and Disposal Workflow for 2-Chloro-5-ethynylpyridine
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;

Handling Procedure
- Wear Full PPE
- Avoid Dust/Inhalation
- Avoid Skin/Eye Contact

If Spill Occurs

Spill Management
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- Decontaminate Work Area - Contain & Clean Up Spill

- Collect Waste
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Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chloro-5-ethynylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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